Cas no 934016-09-8 (Methyl 4-acetylpicolinate)

Methyl 4-acetylpicolinate structure

Product Name:Methyl 4-acetylpicolinate

CAS No:934016-09-8

Molecular Formula:C₉H₉NO₃

Molecular Weight:179.172662496567

MDL:MFCD18256188

CID:1091270

PubChem ID:69248921

Methyl 4-acetylpicolinate Properties

Names and Identifiers

- 4-acetyl-2-Pyridinecarboxylic acid methyl ester
- Methyl 4-acetylpicolinate
- methyl 4-acetylpyridine-2-carboxylate
- GZLDGDOOYSWNMY-UHFFFAOYSA-N
- FCH1150140
- AK145099
- AX8283189
- DB-209331
- DS-7989
- SB53093
- AKOS022176884
- Methyl4-acetylpicolinate
- MFCD18256188
- SCHEMBL4939178
- CS-0095190
- C77204
- SY316997
- 934016-09-8
- MDL： MFCD18256188
- InChIKey： GZLDGDOOYSWNMY-UHFFFAOYSA-N
- Inchi： 1S/C9H9NO3/c1-6(11)7-3-4-10-8(5-7)9(12)13-2/h3-5H,1-2H3
- SMILES： O=C(C1C=C(C(C)=O)C=CN=1)OC

Computed Properties

Exact Mass: 179.058243149g/mol
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 3
Monoisotopic Mass: 179.058243149g/mol
Heavy Atom Count: 13
Complexity: 215
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 0.7
Topological Polar Surface Area: 56.3

Methyl 4-acetylpicolinate Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P003AN9-100mg	Methyl 4-acetylpyridine-2-carboxylate	934016-09-8	97%	100mg	$12.00	2025-02-19
A2B Chem LLC	AB52965-100mg	Methyl 4-acetylpicolinate	934016-09-8	95%	100mg	$12.00	2024-05-20
Aaron	AR003AVL-100mg	Methyl 4-acetylpyridine-2-carboxylate	934016-09-8	97%	100mg	$13.00	2025-01-22
abcr	AB528138-250 mg	Methyl 4-acetylpicolinate, 95%; .	934016-09-8	95%	250MG	€245.80	2023-04-17
Alichem	A029207931-250mg	Methyl 4-acetylpicolinate	934016-09-8	95%	250mg	$156.56	2023-08-31
Ambeed	A179855-100mg	Methyl 4-acetylpicolinate	934016-09-8	97%	100mg	$16.0
Chemenu	CM126552-1g	methyl 4-acetylpicolinate	934016-09-8	95%	1g	$355	2021-08-05
Crysdot LLC	CD11010059-1g	Methyl 4-acetylpicolinate	934016-09-8	95+%	1g	$376	2024-07-19
eNovation Chemicals LLC	D747243-250mg	Methyl 4-acetylpyridine-2-carboxylate	934016-09-8	97%	250mg	$185	2022-09-08
CHENG DOU FEI BO YI YAO Technology Co., Ltd.	FD02630-25g	Methyl 4-acetylpicolinate	934016-09-8	95%	25g	$3428	2023-09-07

Methyl 4-acetylpicolinate Synthesis

Synthetic Circuit 1

864674-02-2

934016-09-8

Reaction Conditions

1.1 Catalysts: Palladium diacetate , 1,1-Bis(diphenylphosphino)ferrocene Solvents: Ethanol ; rt; 16 h, 55 °C

Reference

: Preparation of 6-aza-quinoline derivatives for preventing or treating cancer in patients with oncogenic mutations in the BRAF gene and B-Raf protein

, World Intellectual Property Organization, , ,

Synthetic Circuit 2

97674-02-7

934016-09-8

Reaction Conditions

1.1 Catalysts: Tetrakis(triphenylphosphine)palladium Solvents: 1,4-Dioxane ; 16 h, 100 °C
1.2 Reagents: Hydrochloric acid Solvents: Tetrahydrofuran , Water ; 3 h, rt
1.3 Reagents: Sodium bicarbonate Solvents: Water ; pH 6 - 7, rt

Reference